1-(2-chlorobenzyl)-3,7-dimethyl-8-(4-phenylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3,7-dimethyl-8-(4-phenylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C24H25ClN6O2/c1-27-20-21(26-23(27)30-14-12-29(13-15-30)18-9-4-3-5-10-18)28(2)24(33)31(22(20)32)16-17-8-6-7-11-19(17)25/h3-11H,12-16H2,1-2H3
• InChI Key: UNWOEGOLGFYQRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1N3CCN(CC3)C4=CC=CC=C4)N(C(=O)N(C2=O)CC5=CC=CC=C5Cl)C
• Molecular Formula: C24H25ClN6O2
• Molecular Weight: 464.9 g/mol

Description

1-(2-chlorobenzyl)-3,7-dimethyl-8-(4-phenylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H25ClN6O2 and its molecular weight is 464.95. The purity is usually 95%.
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Scientific Research Applications

Psychotropic Potential and Receptor Affinity

This compound, as part of a broader group of arylpiperazine derivatives of purine-2,6-dione, has been designed and evaluated for its affinity towards serotonin (5-HT) receptors, including 5-HT1A, 5-HT2A, and 5-HT7. These studies aim to explore its potential psychotropic activity, indicating a promising avenue for the development of new therapeutics with antidepressant and anxiolytic properties. For instance, certain derivatives have shown potent ligand activity for these receptors, displaying promising antidepressant-like effects and anxiolytic-like activities in preclinical models. The modification of arylalkyl/allyl substituents in position 7 of purine-2,6-dione opens possibilities for designing new 5-HT ligands with preserved π electron systems and lower molecular weight, suggesting a methodical approach to enhancing therapeutic profiles while maintaining structural efficiency (Chłoń-Rzepa et al., 2013).

Analgesic and Anti-inflammatory Properties

Further research into the analgesic and anti-inflammatory properties of related purin-7-yl derivatives with carboxylic, ester, or amide moieties reveals significant activity in vivo. These studies highlight the compound's potential as a new class of analgesic and anti-inflammatory agents, offering a basis for the development of novel therapeutic agents with enhanced efficacy and minimized side effects. Such findings underscore the therapeutic versatility of these compounds, extending their applicability beyond psychotropic effects to address pain and inflammation (Zygmunt et al., 2015).